Cas no 1033225-68-1 (n-(3-Bromophenyl)benzene-1,2-diamine)

• Product Name: n-(3-Bromophenyl)benzene-1,2-diamine
• CAS No: 1033225-68-1
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 2137088
• Update Time: 2023-08-03

n-(3-Bromophenyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(3-bromophenyl)-1,2-Benzenediamine
• n-(3-bromophenyl)benzene-1,2-diamine
• n-(3-Bromophenyl)benzene-1,2-diamine

• Inchi： 1S/C12H11BrN2/c13-9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14/h1-8,15H,14H2
• InChI Key： DBOYIAGZAZYBPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 262.011
• Monoisotopic Mass: 262.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38